Methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethylimino]azanium

• CAS No.: 14901-08-7
• Product Name: Methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethylimino]azanium
• Molecular Formula: C8H16N2O7
• Molecular Weight: 252.22 g/mol
• IUPAC Name: methyl-oxido-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethylimino]azanium
• Standard InChI: InChI=1S/C8H16N2O7/c1-10(15)9-3-16-8-7(14)6(13)5(12)4(2-11)17-8/h4-8,11-14H,2-3H2,1H3/t4-,5-,6+,7-,8-/m1/s1
• Standard InChIKey: YHLRMABUJXBLCK-JAJWTYFOSA-N
• Isomeric SMILES: C/[N+](=N/CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)/[O-]
• SMILES: C[N+](=NCOC1C(C(C(C(O1)CO)O)O)O)[O-]
• Canonical SMILES: C[N+](=NCOC1C(C(C(C(O1)CO)O)O)O)[O-]
• Colorform: COLORLESS, LONG NEEDLES; NEEDLES FROM WATER + ACETONE + ETHER
• Melting Point: 154°C
• Physical Description: Solid
• Description: Cycasin, also known as cykazine, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Cycasin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cycasin is primarily located in the cytoplasm.; Carcinogenic and neurotoxic glycoside occurring in a number of plant species, including Cycas revoluta.
• Solubility: READILY SOL IN WATER & DILUTE ETHANOL; INSOL IN BENZENE, CHLOROFORM, ETHYL ACETATE, ACETONE; SPARINGLY SOL IN ABSOLUTE ETHANOL
• Synonyms: (Methyl-ONN-azoxy)methyl beta-D-Glucopyranoside; beta-D-Glucoside, Methylazoxymethanol; Cycasin; Glucuronate, Methylazoxymethanol; Methylazoxymethanol beta D Glucoside; Methylazoxymethanol beta-D-Glucoside; Methylazoxymethanol Glucuronate
• PubChem Compound: 26956
• Last Modified: Nov 11 2021